Cas no 319909-11-0 (4,4-dioxo-1,4-oxathiepan-6-one)

4,4-dioxo-1,4-oxathiepan-6-one Chemical and Physical Properties
Names and Identifiers
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- 1,4-Oxathiepan-6-one, 4,4-dioxide
- 4,4-dioxo-1,4-oxathiepan-6-one
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- Inchi: 1S/C5H8O4S/c6-5-3-9-1-2-10(7,8)4-5/h1-4H2
- InChI Key: YWFWLIDOGYVNHG-UHFFFAOYSA-N
- SMILES: O1CC(=O)CS(=O)(=O)CC1
4,4-dioxo-1,4-oxathiepan-6-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1234-100MG |
4,4-dioxo-1,4-oxathiepan-6-one |
319909-11-0 | 95% | 100MG |
¥ 1,280.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1234-10G |
4,4-dioxo-1,4-oxathiepan-6-one |
319909-11-0 | 95% | 10g |
¥ 25,608.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1234-250MG |
4,4-dioxo-1,4-oxathiepan-6-one |
319909-11-0 | 95% | 250MG |
¥ 2,052.00 | 2023-04-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548700-1g |
1,4-Oxathiepan-6-one 4,4-dioxide |
319909-11-0 | 98% | 1g |
¥6860 | 2023-03-18 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1234-100mg |
4,4-dioxo-1,4-oxathiepan-6-one |
319909-11-0 | 95% | 100mg |
¥1280.0 | 2024-04-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1234-5g |
4,4-dioxo-1,4-oxathiepan-6-one |
319909-11-0 | 95% | 5g |
¥15365.0 | 2024-04-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1234-5G |
4,4-dioxo-1,4-oxathiepan-6-one |
319909-11-0 | 95% | 5g |
¥ 15,364.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1234-1G |
4,4-dioxo-1,4-oxathiepan-6-one |
319909-11-0 | 95% | 1g |
¥ 5,121.00 | 2023-04-13 | |
Ambeed | A533672-1g |
1,4-Oxathiepan-6-one 4,4-dioxide |
319909-11-0 | 98% | 1g |
$762.0 | 2024-04-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1234-500MG |
4,4-dioxo-1,4-oxathiepan-6-one |
319909-11-0 | 95% | 500MG |
¥ 3,418.00 | 2023-04-13 |
4,4-dioxo-1,4-oxathiepan-6-one Related Literature
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
Additional information on 4,4-dioxo-1,4-oxathiepan-6-one
4,4-Dioxo-1,4-oxathiepan-6-one (CAS No. 319909-11-0): A Comprehensive Overview
4,4-Dioxo-1,4-oxathiepan-6-one (CAS No. 319909-11-0) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of oxathiepanes, which are cyclic compounds containing both sulfur and oxygen atoms. The presence of these heteroatoms imparts distinct chemical and biological properties, making 4,4-dioxo-1,4-oxathiepan-6-one a valuable molecule for various research and development activities.
The chemical structure of 4,4-dioxo-1,4-oxathiepan-6-one is characterized by a six-membered ring with two oxygen atoms and one sulfur atom. The dioxo functional group (C=O) is present at the 4-position, contributing to the compound's reactivity and stability. The ketone group at the 6-position further enhances its chemical versatility. These structural features make 4,4-dioxo-1,4-oxathiepan-6-one an interesting candidate for synthetic transformations and biological studies.
In recent years, there has been a growing interest in the synthesis and application of heterocyclic compounds like 4,4-dioxo-1,4-oxathiepan-6-one. Researchers have explored various synthetic routes to produce this compound efficiently and in high yields. One notable method involves the cyclization of appropriate precursors under mild conditions, ensuring minimal side reactions and high purity of the final product. These synthetic advancements have paved the way for further investigations into the properties and potential applications of 4,4-dioxo-1,4-oxathiepan-6-one.
The biological activity of 4,4-dioxo-1,4-oxathiepan-6-one has been a subject of extensive research. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, preliminary in vitro studies have demonstrated that 4,4-dioxo-1,4-oxathiepan-6-one can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Additionally, its anti-inflammatory effects have been attributed to its ability to modulate cytokine production and reduce oxidative stress.
Beyond its direct biological activities, 4,4-dioxo-1,4-oxathiepan-6-one has also shown potential as a building block for more complex molecules with enhanced therapeutic properties. Chemists have utilized this compound as a starting material for the synthesis of drug candidates with improved bioavailability and reduced toxicity. These efforts are crucial for developing new treatments for various diseases and conditions.
The environmental impact of compounds like 4,4-dioxo-1,4-oxathiepan-6-one is another important consideration in their development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of such molecules to ensure their safe application in industrial and pharmaceutical settings. Preliminary data suggest that 4,4-dioxo-1,4-oxathiepan-6-one is relatively stable under environmental conditions but can be broken down by microbial processes over time.
In conclusion, 4,4-dioxo-1,4-oxathiepan-6-one (CAS No. 319909-11-0) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of heterocyclic chemistry and its practical implications.
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